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Compound of Interest

Compound Name: 1-Bromo-4,4,4-trifluorobutane

Cat. No.: B1268044

This guide provides essential information regarding the chemical properties of 1-Bromo-4,4,4-
trifluorobutane, a key fluorinated compound. It is intended for researchers, scientists, and
professionals in the field of drug development and materials science who utilize fluorinated
compounds in their work.

Physicochemical Data

The fundamental molecular properties of 1-Bromo-4,4,4-trifluorobutane are summarized in
the table below. These values are critical for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Molecular Formula CaHeBrF3[1][2][3][4]

Molecular Weight 190.99 g/mol [2][3][4]

Monoisotopic Mass 189.96050 Da[1][3]

Appearance Clear colorless or white to yellow liquid[2]
Boiling Point 103 - 105 °CJ[2]

Density 1.555 g/mL[2]

CAS Number 406-81-5[1][2][3]
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Chemical Structure

The structural formula of 1-Bromo-4,4,4-trifluorobutane is a butane chain where one terminal
methyl group is substituted with three fluorine atoms, and the other terminal carbon is bonded
to a bromine atom. This unique structure, particularly the trifluoromethyl group, enhances the
stability and performance of molecules into which it is incorporated.

Caption: Chemical structure of 1-Bromo-4,4,4-trifluorobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1268044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

